Cas no 78934-73-3 ((3-tert-butyl-1,2-oxazol-5-yl)methanol)

(3-tert-butyl-1,2-oxazol-5-yl)methanol structure
78934-73-3 structure
Product Name:(3-tert-butyl-1,2-oxazol-5-yl)methanol
CAS No:78934-73-3
MF:C8H13NO2
MW:155.194322347641
CID:553695
PubChem ID:12920232
Update Time:2025-04-19

(3-tert-butyl-1,2-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolemethanol,3-(1,1-dimethylethyl)-
    • 5-Isoxazolemethanol,3-(1,1-dimethylethyl)-(9CI)
    • (3-tert-Butylisoxazol-5-yl)methanol
    • 3-(1,1-Dimethylethyl)isoxazole-5-methanol
    • 3-tert-Butyl-5-(hydroxymethyl)isoxazole
    • 3-tert-Butyl-5-isoxazolemethanol
    • (3-tert-butyl-1,2-oxazol-5-yl)methanol
    • QYRFVPCSDYSOLU-UHFFFAOYSA-N
    • SCHEMBL3765271
    • (3-(tert-Butyl)isoxazol-5-yl)methanol
    • 78934-73-3
    • AKOS013485378
    • CS-0225906
    • CHEMBL140395
    • (3-t-butyl-isoxazol-5-yl)methanol
    • EN300-1251928
    • Inchi: 1S/C8H13NO2/c1-8(2,3)7-4-6(5-10)11-9-7/h4,10H,5H2,1-3H3
    • InChI Key: QYRFVPCSDYSOLU-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.3Ų

(3-tert-butyl-1,2-oxazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1251928-50mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
50mg
$94.0 2023-10-02
Enamine
EN300-1251928-100mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
100mg
$140.0 2023-10-02
Enamine
EN300-1251928-250mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
250mg
$200.0 2023-10-02
Enamine
EN300-1251928-500mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
500mg
$374.0 2023-10-02
Enamine
EN300-1251928-1000mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
1000mg
$499.0 2023-10-02
Enamine
EN300-1251928-2500mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
2500mg
$978.0 2023-10-02
Enamine
EN300-1251928-5000mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
5000mg
$1448.0 2023-10-02
Enamine
EN300-1251928-10000mg
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95.0%
10000mg
$2146.0 2023-10-02
Enamine
EN300-1251928-0.05g
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95%
0.05g
$94.0 2023-06-08
Enamine
EN300-1251928-0.1g
(3-tert-butyl-1,2-oxazol-5-yl)methanol
78934-73-3 95%
0.1g
$140.0 2023-06-08

(3-tert-butyl-1,2-oxazol-5-yl)methanol Related Literature

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD